4-(3-acetylphenoxy)-N-(1-cyanocyclobutyl)-N-methylbutanamide

• IUPAC Name: 4-(3-acetylphenoxy)-N-(1-cyanocyclobutyl)-N-methylbutanamide
• InChI: InChI=1S/C18H22N2O3/c1-14(21)15-6-3-7-16(12-15)23-11-4-8-17(22)20(2)18(13-19)9-5-10-18/h3,6-7,12H,4-5,8-11H2,1-2H3
• InChI Key: OYTVLQSWORLXQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)OCCCC(=O)N(C)C2(CCC2)C#N
• Molecular Formula: C18H22N2O3
• Molecular Weight: 314.4 g/mol
• CAS No.: 1280897-69-9

Description

4-(3-Acetylphenoxy)-N-(1-cyanocyclobutyl)-N-methylbutanamide is a synthetic organic compound characterized by a butanamide backbone substituted with a 3-acetylphenoxy group and a 1-cyanocyclobutyl-methyl moiety.

Biological Activity

4-(3-acetylphenoxy)-N-(1-cyanocyclobutyl)-N-methylbutanamide, a compound with the molecular formula C18H22N2O3 and a molecular weight of 314.385 g/mol, has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, efficacy in various biological models, and relevant case studies.

• Molecular Formula : C18H22N2O3
• Molecular Weight : 314.385 g/mol
• CAS Number : 1280897-69-9

Research indicates that the compound may exhibit biological activity through various mechanisms, including:

• Inhibition of Enzymatic Activity : Preliminary studies suggest that it may inhibit specific enzymes involved in metabolic pathways, potentially affecting cellular proliferation.
• Receptor Modulation : The compound could interact with various receptors, influencing signaling pathways that regulate cell growth and apoptosis.

Antiviral Activity

A notable area of research focuses on the antiviral properties of 4-(3-acetylphenoxy)-N-(1-cyanocyclobutyl)-N-methylbutanamide. In vitro studies have demonstrated its potential to inhibit viral replication. For instance, compounds structurally related to this compound have shown efficacy against human adenovirus (HAdV) infections, suggesting that similar mechanisms might be applicable to this compound .

Anticancer Potential

The compound's structural features indicate potential anticancer activity. Analogous compounds have been shown to possess cytotoxic effects against various cancer cell lines. For example, derivatives exhibiting similar functional groups have demonstrated selective toxicity towards cancer cells while sparing normal cells .

Case Studies

• Study on Antiviral Efficacy :
  • A study evaluated the antiviral effects of related compounds against HAdV. It was found that certain analogs demonstrated significant inhibitory effects with low cytotoxicity, supporting further investigation into 4-(3-acetylphenoxy)-N-(1-cyanocyclobutyl)-N-methylbutanamide for similar applications .
• Anticancer Activity Assessment :
  • In a comparative study involving several compounds with similar structures, some exhibited IC50 values in the low micromolar range against cancer cell lines while maintaining high selectivity indexes. This suggests that 4-(3-acetylphenoxy)-N-(1-cyanocyclobutyl)-N-methylbutanamide may also possess significant anticancer properties .

Data Table: Summary of Biological Activity Studies

Study Focus	Compound Tested	Key Findings
Antiviral Efficacy	Related analogs	Significant inhibition of HAdV replication
Anticancer Activity	Various structural analogs	Low micromolar IC50 values against cancer cells

Comparison with Similar Compounds

Table 1: Key Structural Features and Molecular Data

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents
4-(3-Acetylphenoxy)-N-(1-cyanocyclobutyl)-N-methylbutanamide*	Likely C₁₉H₂₂N₂O₃	~326.4	3-Acetylphenoxy, 1-cyanocyclobutyl, N-methyl
N-(3-Acetylphenyl)-4-(4-chloro-2-methylphenoxy)butanamide	C₁₉H₂₀ClNO₃	353.8	4-Chloro-2-methylphenoxy, 3-acetylphenyl
N-(3-Chloro-2-methylphenyl)-4-phenylbutanamide	C₁₇H₁₈ClNO	287.8	3-Chloro-2-methylphenyl, phenyl

*Note: The molecular formula and weight for the target compound are inferred from structural nomenclature.

Analysis of Substituent Effects

• The latter’s chloro and methyl groups may increase lipophilicity but reduce metabolic clearance. The phenyl group in N-(3-chloro-2-methylphenyl)-4-phenylbutanamide (CAS 430464-38-3) lacks acetyl or oxygen-based substituents, likely reducing polarity and solubility .
• Amide Side Chain: The 1-cyanocyclobutyl-methyl moiety in the target compound introduces steric hindrance and polarizability due to the cyclobutane ring and cyano group.

Methodological Approaches to Structural Comparison

Graph-Based Similarity Analysis

Graph-theoretical methods represent compounds as molecular graphs, enabling direct comparison of topology. The target compound’s cyclobutane ring and branched amide chain create a unique graph structure, differing from linear chains in analogs like N-(3-acetylphenyl)-4-(4-chloro-2-methylphenoxy)butanamide. Such differences may lead to lower similarity scores in graph-based algorithms, despite shared amide backbones .

Bit-Vector and Fingerprint Methods

Bit-vector representations (e.g., MACCS keys) reduce structures to binary fingerprints. The target compound’s cyano and acetyl groups would contribute distinct bits, distinguishing it from analogs with halogens (e.g., chlorine) or simpler alkyl groups.

Implications of Structural Differences

• Physicochemical Properties: The cyanocyclobutyl group in the target compound may enhance lipophilicity (logP) compared to phenyl or chlorophenyl analogs, impacting membrane permeability in biological systems.
• Synthetic and Industrial Relevance: Compounds with acetylphenoxy groups (e.g., CAS 353467-86-4) are often intermediates in agrochemical synthesis. The target compound’s cyanocyclobutyl group may position it for specialized applications requiring rigid, polarizable moieties .